Cas no 103790-47-2 (2-methyl-2-propanyl 3-(4-nitrophenyl)propanoate)

• Product Name: 2-methyl-2-propanyl 3-(4-nitrophenyl)propanoate
• CAS No: 103790-47-2
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• MDL: MFCD00245791
• CID: 1138994
• PubChem ID: 4073773
• Update Time: 2025-04-20

2-methyl-2-propanyl 3-(4-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-propanyl 3-(4-nitrophenyl)propanoate
• 1-N-Boc-2-Isopropylpiperidin-4-one
• 1-Boc-2-isopropylpiperidin-4-one
• t-butyl 3-(4-nitrophenyl)propanoate
• t-butyl 2-i-propyl-4-oxopiperidine-1-carboxylate
• tert-Butyl 2-isopropyl-4-oxopiperidine-1-carboxylate
• CTK4G7035
• OR9061
• OR9053
• OR9052
• SureCN643400
• TERT-BUTYL 3-(4-NITROPHENYL)PROPANOATE
• AKOS005109297
• 1,1-Dimethylethyl 4-nitrobenzenepropanoate
• 103790-47-2
• MS-7285
• MFCD00245791
• DTXSID501265575
• Tert-butyl3-(4-nitrophenyl)propanoate

• MDL： MFCD00245791
• Inchi： 1S/C13H17NO4/c1-13(2,3)18-12(15)9-6-10-4-7-11(8-5-10)14(16)17/h4-5,7-8H,6,9H2,1-3H3
• InChI Key： OIEYJDIVNUPPKM-UHFFFAOYSA-N
• SMILES： O(C(CCC1C=CC(=CC=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.11575802g/mol
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes